4-(2,4-dichlorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 4-(2,4-dichlorobenzoyl)-1-methylpyrrole-2-carboxylic acid
• InChI: InChI=1S/C13H9Cl2NO3/c1-16-6-7(4-11(16)13(18)19)12(17)9-3-2-8(14)5-10(9)15/h2-6H,1H3,(H,18,19)
• InChI Key: BFXAECNYFBHUGT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)O)C(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H9Cl2NO3
• Molecular Weight: 298.12 g/mol
• CAS No.: 320419-40-7

Description

4-(2,4-dichlorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C13H9Cl2NO3 and its molecular weight is 298.12. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• Pyrrolopyridine analogs of nalidixic acid, including 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, have been synthesized from related pyrrole carboxylates, demonstrating their potential in antibacterial applications (Toja et al., 1986).
• Ab initio crystal structure determination of chain functionalized pyrroles, closely related to the chemical , indicates their significance in the study of molecular structures and potential as antitumoral agents (Silva et al., 2012).

Pharmacological Potential

• The synthesis and evaluation of 5-aroyl-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids, similar in structure, have shown notable analgesic and antiinflammatory activities, indicating a potential pharmacological application (Muchowski et al., 1985).

Catalysis and Chemical Transformations

• Domino transformation studies under Fe/Ni relay catalysis have been conducted on related compounds, highlighting their utility in synthetic organic chemistry and the generation of new pyrrole derivatives (Galenko et al., 2015).

Safety and Hazards

2,4-Dichlorobenzoyl chloride, a related compound, is considered hazardous. It causes severe skin burns and eye damage. It reacts violently with water and contact with water liberates toxic gas.